Cas no 1805635-77-1 (Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate)

• Product Name: Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate
• CAS No: 1805635-77-1
• MF: C₁₁H₇F₄NO₃
• MW: 277.171797037125
• CID: 4953420
• Update Time: 2025-10-21

Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate

• Inchi： 1S/C11H7F4NO3/c1-18-10(17)7-2-5(4-16)8(19-11(14)15)3-6(7)9(12)13/h2-3,9,11H,1H3
• InChI Key： XNLNEJUPNCIOFH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=CC=1C(=O)OC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate

Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate (CAS No. 1805635-77-1): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate (CAS No. 1805635-77-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound, characterized by its unique structural features, including a cyano group, difluoromethoxy substituent, and difluoromethyl moiety, exhibits a range of biological activities that make it a valuable candidate for further investigation.

The chemical structure of Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate is composed of a benzene ring substituted with a cyano group at the 5-position, a difluoromethoxy group at the 4-position, and a difluoromethyl group at the 2-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development.

Recent studies have highlighted the potential therapeutic applications of Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has demonstrated significant analgesic effects in animal models of pain, suggesting its potential as a novel analgesic agent.

Another area of interest is the role of Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate in cancer therapy. Preliminary studies have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK/ERK pathways. These findings suggest that Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate could be a promising lead compound for the development of targeted cancer therapies.

In addition to its therapeutic potential, Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate has also been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates efficient cellular uptake and tissue distribution, while its metabolic stability ensures prolonged biological activity. These characteristics are essential for optimizing drug delivery and enhancing therapeutic efficacy.

The synthesis of Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate involves several well-established organic reactions. A typical synthetic route starts with the bromination of a substituted benzene derivative, followed by sequential functional group transformations to introduce the cyano, difluoromethoxy, and difluoromethyl groups. The final step involves esterification to form the methyl ester. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and safety profile of Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate. Preclinical studies are currently underway to evaluate its efficacy and safety in various disease models. Clinical trials are also being planned to assess its therapeutic potential in human subjects.

In conclusion, Methyl 5-cyano-4-difluoromethoxy-2-(difluoromethyl)benzoate (CAS No. 1805635-77-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.